3-[2-(2,4-dichloro-phenoxy)acetylamino]-N,N-dimethyl-benzamide

• Molecular Formula: C17H16Cl2N2O3
• Molecular Weight: 367.2 g/mol
• IUPAC Name: 3-[[2-(2,4-dichlorophenoxy)acetyl]amino]-N,N-dimethylbenzamide
• InChI: InChI=1S/C17H16Cl2N2O3/c1-21(2)17(23)11-4-3-5-13(8-11)20-16(22)10-24-15-7-6-12(18)9-14(15)19/h3-9H,10H2,1-2H3,(H,20,22)
• InChI Key: UXKZCRMHCCLOGN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=CC=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl

Description

3-[2-(2,4-dichloro-phenoxy)acetylamino]-N,N-dimethyl-benzamide is a useful research compound. Its molecular formula is C17H16Cl2N2O3 and its molecular weight is 367.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To solution of 3-[2-(2,4-dichloro-phenoxy)-acetylamino]-benzoic acid (100 mg, 0.29 mmol), dimethylamine (0.031 ml, 0.59 mmol) in DMF 3.0 mL was added EDC (83.4 mg, 0.44 mmol), HOBt (58.9 mg, 0.44 mmol) and DIPEA (0.076 ml, 0.44 mmol). Reaction mixture was stirred at room temperature, and separated by EtoAC and brine. The organic phase was dried (MgSO4 anh) and concentrated. The residue was purified by silica gel column chromatography (CH2Cl2:MeOH=30:1) to give 3-[2-(2,4-dichloro-phenoxy)acetylamino]-N,N-dimethyl-benzamide as a white solid (59.3 mg, 56% yield).